NY-CO-13 (139-147)

• sequence: KTCPVQLWV
• source: Homo sapiens (human)
• Synonym: P53_HUMAN Cellular tumor antigen p53 (Tumor suppressor p53) (Phosphoprotein p53) (Antigen NY-CO-13) (139-147)

Description

NY-CO-13 (139-147) is a synthetic peptide fragment derived from residues 139–147 of the human tumor suppressor protein p53, also referred to as "Cellular tumor antigen p53 (139-147)" or "Tumor suppressor p53 (139-147)" . The p53 protein, often termed the "guardian of the genome," plays a critical role in regulating cell cycle arrest, apoptosis, and DNA repair in response to cellular stress. The NY-CO-13 (139-147) fragment has been studied for its role in modulating chemokine receptor activity. Specifically, suppression of p53 in breast cancer cells increases CXCR5 chemokine receptor expression, enhancing cell migration in response to CXCL13 .

Comparison with Similar Compounds

Comparison with Similar Compounds

p53 (149-157)

Another p53-derived peptide, p53 (149-157), shares structural and functional similarities with NY-CO-13 (139-147). Both are fragments of the same tumor suppressor protein but differ in their sequence positions and biological roles.

Property	NY-CO-13 (139-147)	p53 (149-157)
Sequence Position	Residues 139–147	Residues 149–157
Molecular Weight	~1,000–1,200 Da (estimated)	~1,100–1,300 Da (estimated)
Function	Inhibits CXCR5/CXCL13-mediated migration	Role in apoptosis regulation
Key Research Findings	Linked to breast cancer cell migration suppression	Under investigation for immune evasion in tumors

Small-Molecule Compounds with Structural Similarities

While NY-CO-13 (139-147) is a peptide, small-molecule compounds with comparable functional groups or bioactivity profiles are listed below. These compounds are structurally distinct but may target related pathways (e.g., chemokine signaling or tumor suppression).

Compound (CAS No.)	Molecular Formula	Molecular Weight	Key Properties	Research Relevance
1193-62-0	C₆H₇NO₂	125.13	High GI absorption, CYP1A2 inhibition	Potential kinase inhibitor
96551-22-3	C₁₄H₁₇NO₃	247.29	BBB permeability, moderate solubility	Neuroactive compound research
1455091-10-7	C₁₇H₁₃NO₄	295.29	PAINS alerts, high lipophilicity	Anticancer drug discovery
1701-57-1	C₁₀H₁₃N	147.22	CYP2D6 inhibition, high BBB penetration	Psychotropic agent studies

Functional and Mechanistic Differences

• NY-CO-13 (139-147) : Directly interacts with chemokine signaling (CXCR5/CXCL13) to suppress cancer cell migration .
• p53 (149-157) : This fragment may regulate apoptosis via interactions with mitochondrial proteins, differing from the chemokine-focused activity of NY-CO-13 (139-147).